Cas no 342894-34-2 (1(2H)-Isoquinolinone,3-ethoxy-7-methoxy-)

• Product Name: 1(2H)-Isoquinolinone,3-ethoxy-7-methoxy-
• CAS No: 342894-34-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 302288
• PubChem ID: 12608914
• Update Time: 2025-04-19

1(2H)-Isoquinolinone,3-ethoxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,3-ethoxy-7-methoxy-
• 1(2H)-Isoquinolinone,3-ethoxy-7-methoxy-(9CI)
• 3-ethoxy-7-methoxy-2H-isoquinolin-1-one
• 342894-34-2
• 3-Ethoxy-7-methoxyisoquinolin-1(2H)-one

• Inchi： 1S/C12H13NO3/c1-3-16-11-6-8-4-5-9(15-2)7-10(8)12(14)13-11/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： QWGKRHQWUDSDFR-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2C=CC(=CC=2C(N1)=O)OC

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56